Cas no 64984-97-0 (5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole)

• Product Name: 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole
• CAS No: 64984-97-0
• CID: 4656269
• PubChem ID: 12384706
• Update Time: 2025-06-08

5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole

Introduction to Compound with CAS No 64984-97-0 and Product Name: 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole

The compound with the CAS number 64984-97-0 and the product name 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole represents a significant area of interest in the field of pharmaceutical chemistry. This compound belongs to the class of oxazole derivatives, which have been widely studied due to their diverse biological activities. The structural features of this molecule, particularly the presence of a chloroethyl side chain and a phenyl ring, contribute to its unique chemical properties and potential applications in medicinal chemistry.

Oxazole derivatives are heterocyclic compounds that consist of an oxygen atom and a sulfur atom in a five-membered ring. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The chloroethyl moiety in this compound is particularly noteworthy, as it can potentially interact with biological targets in ways that differ from other substituents. This has led to extensive research into its pharmacological effects and potential applications in treating various diseases.

The phenyl ring in the molecule also plays a crucial role in its biological activity. Phenyl rings are common in many bioactive molecules and are known for their ability to enhance binding affinity to biological targets. In the case of 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole, the phenyl ring may contribute to its ability to interact with enzymes and receptors involved in disease pathways.

Recent studies have shown that oxazole derivatives can exhibit significant therapeutic potential. For instance, some oxazole-based compounds have been found to inhibit the activity of enzymes involved in cancer cell proliferation. The structural features of 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole suggest that it may have similar effects, making it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The presence of both the chloroethyl and phenyl substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structure.

In addition to its potential therapeutic applications, 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for drug discovery efforts aimed at developing novel therapeutic agents.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it can inhibit the activity of certain enzymes associated with inflammation and oxidative stress. These effects suggest that it may have therapeutic potential in conditions where these pathways are dysregulated.

Furthermore, preclinical studies have indicated that 5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole may exhibit low toxicity profiles when administered orally or intravenously. This is an important consideration for any potential therapeutic agent and suggests that it may be suitable for further development into a drug candidate.

The development of new drugs is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step requires careful planning and execution. The compound with CAS No 64984-97-0 represents an early stage discovery but holds significant promise for future therapeutic applications.

In conclusion,5-(1-chloroethyl)-3-phenyl-4,5-dihydro-1,2-oxazole is a compound with unique structural features that make it an attractive candidate for further investigation in pharmaceutical chemistry. Its potential applications in treating various diseases make it a valuable asset in drug discovery efforts aimed at developing novel therapeutic agents.